Cas no 103053-97-0 (Methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate)

• Product Name: Methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate
• CAS No: 103053-97-0
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 837816
• PubChem ID: 14121877
• Update Time: 2025-06-10

Methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate
• METHYL 2-(2-BENZYLOXYCARBONYLAMINOTHIAZOL-4-YL) ACETATE
• AGN-PC-000GLV
• ANW-53400
• CTK8B6400
• MolPort-012-152-398
• SBB067004
• DTXSID70556241
• Methyl (2-{[(benzyloxy)carbonyl]amino}-1,3-thiazol-4-yl)acetate
• methyl 2-(2-benzyloxycarbonylaminothiazol-4-yl)acetate
• UKRDTJGASAPTHW-UHFFFAOYSA-N
• methyl 2-[2-(phenylmethoxycarbonylamino)-1,3-thiazol-4-yl]acetate
• 2-(2-benzyloxycarbonylamino-4-thiazolyl)acetic acid methyl ester
• 103053-97-0
• METHYL 2-(2-{[(BENZYLOXY)CARBONYL]AMINO}-1,3-THIAZOL-4-YL)ACETATE
• DB-058914
• SCHEMBL10349418
• Methyl2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate
• AKOS009816449
• SB83223

• MDL： MFCD12911602
• Inchi： 1S/C14H14N2O4S/c1-19-12(17)7-11-9-21-13(15-11)16-14(18)20-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,16,18)
• InChI Key： UKRDTJGASAPTHW-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OC)N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 109.25000
• LogP: 2.62090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate

Methyl 2-(2-(((Benzyloxy)carbonyl)amino)thiazol-4-yl)acetate (CAS No. 103053-97-0): An Overview

Methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate (CAS No. 103053-97-0) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 103053-97-0, is a methyl ester derivative of a thiazole-containing amino acid. Its unique structural features make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The core structure of methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate consists of a thiazole ring, an amino group protected by a benzyloxycarbonyl (Cbz) moiety, and an ester functional group. The presence of these functional groups imparts specific chemical properties and reactivity patterns, making it a valuable building block in organic synthesis. The thiazole ring, known for its biological activity, is often found in natural products and pharmaceuticals, contributing to the compound's potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole-containing compounds in the development of new drugs. For instance, studies have shown that thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The benzyloxycarbonyl (Cbz) protecting group in methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate allows for controlled deprotection, enabling the synthesis of complex molecules with high purity and yield.

In the context of drug discovery, methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate serves as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of peptides while offering improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The ability to introduce specific functional groups through chemical modifications makes this compound a valuable tool in the design and optimization of drug candidates.

One notable application of methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate is in the development of β-lactamase inhibitors. β-lactamase enzymes are responsible for conferring antibiotic resistance to many bacteria by hydrolyzing β-lactam antibiotics such as penicillins and cephalosporins. Thiazole-containing compounds have been shown to effectively inhibit β-lactamases, thereby restoring the efficacy of these antibiotics. Research in this area has led to the identification of several promising lead compounds that are currently undergoing preclinical and clinical evaluation.

The synthetic route for preparing methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate involves multiple steps, including the formation of the thiazole ring, introduction of the amino group with Cbz protection, and esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The choice of solvents and catalysts plays a crucial role in optimizing the synthetic process, making it suitable for large-scale production.

In addition to its use as an intermediate in drug synthesis, methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate has also been explored for its potential as a probe molecule in biochemical studies. Its unique structure allows it to interact with specific biological targets, providing insights into molecular mechanisms and pathways. For example, recent studies have utilized this compound to investigate protein-protein interactions and enzyme inhibition kinetics.

The safety profile of methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate is an important consideration in its application. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to regulatory requirements.

In conclusion, methyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate (CAS No. 103053-97-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for synthesizing bioactive molecules and developing new drugs. Ongoing research continues to uncover new applications and optimize its use in drug discovery processes.